Cas no 313275-89-7 (4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide)
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide
- 4-bromo-N-(2-methyl-1-phenylbenzimidazol-5-yl)benzamide
- SR-01000426688-1
- 4-bromo-N-(2-methyl-1-phenyl-1H-benzo[d]imidazol-5-yl)benzamide
- Oprea1_107950
- 313275-89-7
- F0015-0858
- AKOS024574122
- EU-0037531
- SR-01000426688
-
- Inchi: 1S/C21H16BrN3O/c1-14-23-19-13-17(24-21(26)15-7-9-16(22)10-8-15)11-12-20(19)25(14)18-5-3-2-4-6-18/h2-13H,1H3,(H,24,26)
- InChI Key: BSACGQCGYOOMKJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 405.04767g/mol
- Monoisotopic Mass: 405.04767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 46.9Ų
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0015-0858-2μmol |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-5μmol |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-10μmol |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-20μmol |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-1mg |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-2mg |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-3mg |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-4mg |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-5mg |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0015-0858-10mg |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide |
313275-89-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide
Introduction to 4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide (CAS No. 313275-89-7) and Its Emerging Applications in Chemical Biology
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide, identified by its CAS number 313275-89-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of benzamide derivatives characterized by a brominated aromatic ring and a benzodiazole moiety, which together contribute to its intriguing biological activities. The presence of these functional groups not only influences its chemical properties but also opens up diverse possibilities for therapeutic applications, particularly in the modulation of neurological and inflammatory pathways.
The benzodiazole scaffold, a well-known pharmacological motif, is frequently employed in the development of drugs targeting central nervous system disorders. In particular, the 1,3-benzodiazole core is associated with anxiolytic, sedative, and muscle relaxant effects, making it a valuable component in medicinal chemistry. The introduction of a bromo substituent on the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, while the 2-methyl-1-phenyl group adds further complexity by influencing electronic distribution and binding interactions. These structural elements collectively contribute to the compound's potential as a lead candidate for further pharmacological exploration.
4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide (CAS No. 313275-89-7) has been studied for its interaction with various biological targets, including enzymes and receptors involved in inflammation and neurotransmission. Recent research has highlighted its potential role in modulating pathways associated with neurodegenerative diseases. For instance, studies have demonstrated that benzamide derivatives can interact with cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation. The bromo and methylphenyl substituents may enhance binding affinity by optimizing steric and electronic interactions with the active sites of these enzymes.
Moreover, the benzodiazole moiety in this compound suggests possible interactions with GABAergic receptors, which are crucial for maintaining neuronal balance. Altered GABA receptor function is implicated in conditions such as epilepsy, anxiety disorders, and sleep disturbances. Preliminary in vitro studies have indicated that 4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide (CAS No. 313275-89-7) exhibits moderate affinity for certain GABA receptor subtypes, suggesting its potential as an anxiolytic or anticonvulsant agent. These findings align with broader trends in drug discovery where benzodiazole derivatives are being repurposed or modified to improve efficacy while reducing side effects associated with classical benzodiazepines.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include bromination of a precursor aromatic ring, followed by condensation with appropriately substituted benzodiazole derivatives. The introduction of the 2-methyl-1-phenyl group typically involves Friedel-Crafts alkylation or acylation reactions, which must be carefully controlled to avoid over-functionalization or unwanted side products. Advances in synthetic methodologies have enabled more efficient production routes for such complex molecules, facilitating their use in high-throughput screening campaigns and structural biology studies.
In terms of pharmaceutical development, 4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yb)benzamide (CAS No. 31327589 7) represents an example of how structural modifications can fine-tune biological activity. The combination of a bromo substituent and a benzodiazole scaffold provides a unique pharmacological profile that may distinguish it from existing therapeutic agents. This underscores the importance of computational modeling and molecular docking studies in predicting how such modifications will influence binding affinity and selectivity. Such studies are essential for identifying promising candidates before proceeding to costly preclinical trials.
Recent advancements in chemical biology have also highlighted the role of small molecules like 4-bromo-N-(2-methyl-l phenyl-lH-l ,3 -benzodiazol -5 -y b)benzamide (CAS No. 31327589 7) as tools for studying protein-protein interactions and enzyme mechanisms. For example, fluorophore-tagged derivatives can be used to visualize molecular dynamics in live cells or to screen for inhibitors targeting specific disease-relevant pathways. The structural rigidity provided by the benzamidesubstituted benzodiazole core makes this compound an excellent candidate for designing probes that can interact selectively with biological targets.
The growing interest in personalized medicine has further fueled research into compounds like 4-bromo-N-(2-methyl-l phenyl-lH-l ,3 -benzodiazol -5 -y b)benzamide (CAS No 31327589 7). By understanding how different patient populations metabolize or respond to specific molecular structures, researchers can develop more tailored therapeutic strategies. Genetic variations can influence enzyme activity responsible for drug metabolism; thus compounds with optimized pharmacokinetic profiles may be more effective across diverse patient groups. The presence of both lipophilic (e.g., bromo-substituted aromatic ring)and hydrophilic regions ensures good solubility while allowing penetration through biological membranes making it suitable for systemic administration.
The future directions for research on this compound include exploring its potential as an anti-inflammatory agent or as part of combination therapies targeting multiple disease pathways simultaneously This approach leverages synergistic effects between different compounds thereby improving overall treatment outcomes Current investigations are focusing on identifying novel analogs through structure-based drug design techniques These efforts aim at enhancing bioavailability reducing toxicity while maintaining desired biological activity
313275-89-7 (4-bromo-N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)